Cas no 688773-49-1 (N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide)
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
- 688773-49-1
-
- Inchi: 1S/C14H17N3O3/c1-3-9(2)15-12(18)8-17-13(19)10-6-4-5-7-11(10)16-14(17)20/h4-7,9-10H,3,8H2,1-2H3,(H,15,18)
- InChI Key: QKEKKWKTKBBQDE-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC2=NC(N1CC(NC(C)CC)=O)=O
Computed Properties
- Exact Mass: 275.12699141g/mol
- Monoisotopic Mass: 275.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 78.8Ų
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6548-3180-2μmol |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-5μmol |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-10μmol |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-20μmol |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-1mg |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-2mg |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-3mg |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-4mg |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-5mg |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3180-10mg |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide |
688773-49-1 | 10mg |
$79.0 | 2023-09-08 |
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide (CAS No. 688773-49-1): A Comprehensive Overview
The compound N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide (CAS No. 688773-49-1) is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The molecule's unique structure combines a quinazoline ring system with an acetamide group and a butanoyl substituent, making it a promising candidate for various therapeutic interventions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving strategic protection/deprotection strategies and advanced coupling reactions. The synthesis of N-(butan-2-yl)-2-(2,4-dioxo... (CAS No. 688773-49-) has been optimized to achieve high yields and purity levels, ensuring its suitability for preclinical and clinical studies.
One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that N-(butan... exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. For instance, research published in the *Journal of Medicinal Chemistry* highlights its ability to suppress COX enzymes (cyclooxygenase), which are central mediators in inflammation and pain signaling. This makes it a potential candidate for the development of anti-inflammatory and analgesic agents.
Beyond its enzymatic inhibitory properties, this compound has also shown promise in modulating cellular signaling pathways associated with cancer progression. Preclinical data indicate that N-(butan... can induce apoptosis in various cancer cell lines by targeting specific oncogenic pathways such as the PI3K/AKT/mTOR axis. These findings align with emerging trends in oncology research that focus on developing targeted therapies with minimal systemic toxicity.
The structural versatility of N-(butan... (CAS No. 688773-) also lends itself to further functionalization and optimization. Researchers are actively exploring analogs with modified substituents to enhance bioavailability and efficacy. For example, recent studies have focused on incorporating lipophilic groups to improve the compound's absorption profiles and reduce clearance rates.
In terms of therapeutic applications, N-(butan... holds potential across multiple therapeutic areas beyond inflammation and oncology. Its ability to modulate neuroprotective pathways suggests its utility in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, ongoing research is investigating its role as a potential antiviral agent due to its inhibitory effects on viral replication mechanisms.
From a manufacturing standpoint, the production of N-(butan... adheres to stringent quality control measures to ensure consistency and safety for human use. The compound is typically synthesized under controlled conditions using state-of-the-art laboratory equipment and purified through chromatographic techniques to meet pharmacopeial standards.
Looking ahead, the development pipeline for N-(butan... includes several preclinical trials aimed at evaluating its safety profile and efficacy in animal models of chronic inflammation and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.
In conclusion, N-(butan... (CAS No. 688773-) represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound has the potential to contribute meaningfully to the development of novel therapeutics across multiple disease areas.
688773-49-1 (N-(butan-2-yl)-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)